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Compound of Interest

Compound Name: Rhenium bromide (ReBr3)

Cat. No.: B081350 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with rhenium

bromide compounds. The information addresses common issues related to the reactivity of

these compounds with water and atmospheric oxygen.

Frequently Asked Questions (FAQs)
Q1: What are the primary rhenium bromide compounds I might be working with?

A1: The most common rhenium bromide compounds encountered in research are Rhenium(III)

bromide (ReBr₃, often existing as the trimer Re₃Br₉), Rhenium(IV) bromide (ReBr₄), and

Rhenium(V) bromide (ReBr₅). Additionally, organometallic complexes like Rhenium

pentacarbonyl bromide (Re(CO)₅Br) are frequently used.

Q2: How do rhenium bromides react with water?

A2: Rhenium(III) bromide reacts with water in a hydrolysis reaction to form insoluble

rhenium(IV) oxide (ReO₂)[1][2][3][4]. While its solubility in water is low, the hydrolysis can be

rapid[4]. Rhenium pentacarbonyl bromide is generally insoluble in water at room temperature;

however, under reflux conditions, it can react to form the triaquo cation, [Re(CO)₃(H₂O)₃]Br.

The reactivity of other rhenium bromides with water is not as well-documented but they are

generally considered to be moisture-sensitive.

Q3: Are rhenium bromides sensitive to air?
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A3: Yes, many rhenium bromides are sensitive to atmospheric oxygen, especially in the

presence of moisture. For instance, the synthesis of Rhenium(III) bromide from its elements will

yield Rhenium(III) oxybromide if oxygen is present[1]. It is recommended to handle all rhenium

bromides under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. Rhenium

pentacarbonyl bromide is also known to be air-sensitive.

Q4: What are the expected decomposition products?

A4: The primary product from the hydrolysis of Rhenium(III) bromide is a dark, insoluble

precipitate of Rhenium(IV) oxide (ReO₂)[1][2][3][4]. Reaction with atmospheric oxygen,

particularly at elevated temperatures, can lead to the formation of various rhenium oxides or

oxybromides. For organometallic rhenium bromides, the decomposition products can be more

complex and may depend on the specific ligands attached to the rhenium center.

Q5: How should I store my rhenium bromide compounds?

A5: Rhenium bromides should be stored in a tightly sealed container in a cool, dry place,

preferably inside a desiccator or a glovebox with an inert atmosphere to protect them from

moisture and oxygen. For highly sensitive compounds like Rhenium pentacarbonyl bromide,

storage under a nitrogen or argon atmosphere is essential.
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Issue Possible Cause Recommended Solution

My solid rhenium bromide has

changed color (e.g., from black

to brownish).

The compound has likely been

exposed to moisture and/or

atmospheric oxygen, leading

to the formation of oxides or

oxybromides.

Discard the compromised

reagent and use a fresh,

properly stored sample.

Ensure all future handling is

performed under a dry, inert

atmosphere.

A precipitate forms

immediately upon dissolving

my rhenium bromide in an

aqueous solution.

This is the expected outcome

for the hydrolysis of

compounds like Rhenium(III)

bromide, which forms insoluble

Rhenium(IV) oxide.

If a solution of the rhenium

bromide was desired, consider

using a non-aqueous,

anhydrous solvent in which the

compound is soluble and

stable.

My reaction yield is

consistently low when using a

rhenium bromide catalyst in an

aqueous medium.

The active catalyst may be

decomposing due to reaction

with water.

If possible, switch to a non-

aqueous solvent system. If

water is required for the

reaction, consider using a

phase-transfer catalyst or

ligands that can protect the

rhenium center from

hydrolysis.

I observe unexpected peaks in

my spectroscopic analysis

(e.g., IR, NMR) of a reaction

involving rhenium bromide.

The starting material may have

been partially decomposed, or

the compound may have

reacted with trace amounts of

water or oxygen in your

solvents or reagents.

Ensure all solvents and

reagents are rigorously dried

and degassed before use.

Handle the rhenium bromide in

a glovebox or using Schlenk

line techniques.

My rhenium bromide sample is

difficult to handle and appears

"clumpy."

The material has likely

absorbed moisture from the

atmosphere, a common issue

with hygroscopic compounds.

Dry the material under vacuum

if its thermal stability allows.

However, it is generally better

to prevent moisture absorption

by using proper storage and

handling techniques.
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Data Presentation
Summary of Reactivity for Common Rhenium Bromides

Compound Formula Appearance
Reactivity
with Water

Reactivity
with
Atmospheri
c Oxygen

Primary
Decomposit
ion
Product(s)

Rhenium(III)

bromide

ReBr₃

(Re₃Br₉)

Black,

lustrous solid

Reacts to

form ReO₂[1]

[4]

Sensitive,

forms

oxybromides[

1]

Rhenium(IV)

oxide (ReO₂)

Rhenium(IV)

bromide
ReBr₄

Dark red or

black solid

Expected to

be moisture-

sensitive

Expected to

be air-

sensitive

Likely

Rhenium(IV)

oxide

Rhenium(V)

bromide
ReBr₅ -

Highly

moisture-

sensitive

Highly air-

sensitive
-

Rhenium

pentacarbony

l bromide

Re(CO)₅Br
Off-white to

yellow solid

Insoluble at

room temp.;

reacts in

refluxing

water

Sensitive,

should be

handled

under inert

gas

[Re(CO)₃(H₂

O)₃]Br (in

refluxing

water)

Note: Quantitative kinetic data for the hydrolysis and oxidation of simple rhenium bromides at

ambient conditions are not readily available in the reviewed literature.

Experimental Protocols
Protocol 1: General Handling of Rhenium Bromides (Air-
and Moisture-Sensitive)
This protocol outlines the standard procedure for handling rhenium bromides to prevent

decomposition.
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Preparation of Inert Atmosphere:

All manipulations should be performed in a glovebox with a dry, inert atmosphere (e.g., N₂

or Ar, with O₂ and H₂O levels <1 ppm).

Alternatively, use standard Schlenk line techniques.

Drying of Glassware and Solvents:

All glassware must be oven-dried (e.g., at 120 °C for at least 4 hours) and cooled under

vacuum or in a stream of inert gas immediately before use.

Solvents must be thoroughly dried and deoxygenated using appropriate methods (e.g.,

distillation from a suitable drying agent, passing through a column of activated alumina, or

freeze-pump-thaw cycles).

Weighing and Transferring the Compound:

Perform all weighing and transfers inside the glovebox.

If using a Schlenk line, transfer the solid under a positive pressure of inert gas.

Protocol 2: Monitoring the Hydrolysis of Rhenium(III)
Bromide by UV-Vis Spectroscopy
This protocol provides a method to qualitatively observe the hydrolysis of ReBr₃.

Preparation of Materials:

Anhydrous, deoxygenated solvent (e.g., acetonitrile) for preparing a stock solution.

Deionized, deoxygenated water.

UV-Vis spectrophotometer with quartz cuvettes.

All handling of the solid ReBr₃ and preparation of the stock solution should be done under

an inert atmosphere as described in Protocol 1.
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Procedure:

Prepare a dilute stock solution of ReBr₃ in the anhydrous solvent.

Record the initial UV-Vis spectrum of the stock solution.

In a separate cuvette, add a known volume of the deoxygenated water.

Inject a small aliquot of the ReBr₃ stock solution into the cuvette containing water and

immediately begin recording spectra at timed intervals.

Observe the changes in the absorption spectrum over time, which will indicate the

progress of the hydrolysis reaction. The formation of a precipitate (ReO₂) will cause

scattering and an increase in the baseline of the spectrum.

Visualizations
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Experimental Workflow for Handling Rhenium Bromide

PreparationInert Atmosphere Handling

Reaction & Analysis

Dry Glassware
(Oven/Heat Gun)

Transfer ReBr₃ to Reaction Vessel

Dry/Degas Solvents
(e.g., Freeze-Pump-Thaw)

Add Anhydrous Solvent

Weigh ReBr₃

Run Experiment

Spectroscopic Analysis
(e.g., UV-Vis, IR)

Click to download full resolution via product page

Caption: Workflow for handling air- and moisture-sensitive rhenium bromide.

Reactivity Pathways of Rhenium(III) Bromide

ReBr₃ (Solid)

Rhenium Oxybromide
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ReO₂ (Solid Precipitate)

Hydrolysis

H₂O (Water)O₂ (Atmospheric Oxygen)
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Click to download full resolution via product page

Caption: Simplified reaction pathways for Rhenium(III) bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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